Cas no 407626-19-1 (4-Aminocarminic Acid, >85%)

• Product Name: 4-Aminocarminic Acid, >85%
• CAS No: 407626-19-1
• MF: C₂₂H₂₁NO₁₂
• MW: 491.40164732933
• CID: 4776551
• Update Time: 2024-03-01

4-Aminocarminic Acid, >85% Chemical and Physical Properties

Names and Identifiers

• 4-Aminocarminic acid
• 5-Amino-3,6,8-trihydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)o
• 4-Aminocarminic Acid, >85%

• Inchi： 1S/C22H21NO12/c1-4-8-5(2-6(25)9(4)22(33)34)14(26)10-11(16(8)28)17(29)12(18(30)13(10)23)21-20(32)19(31)15(27)7(3-24)35-21/h2,7,15,19-21,24-25,27,29-32H,3,23H2,1H3,(H,33,34)/t7-,15-,19+,20-,21+/m1/s1
• InChI Key： BPLQTUCKBAYHRF-KATOKJICSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=C(C2C(C3C=C(C(C(=O)O)=C(C)C=3C(C=2C=1O)=O)O)=O)N)O)O)O)O

Computed Properties

• Exact Mass: 491.10637511 g/mol
• Monoisotopic Mass: 491.10637511 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 491.4
• XLogP3: 0.2
• Topological Polar Surface Area: 248

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids